Cas no 2227841-41-8 ((2S)-1-(4-ethylcyclohexyl)propan-2-amine)

• Product Name: (2S)-1-(4-ethylcyclohexyl)propan-2-amine
• CAS No: 2227841-41-8
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 6233383
• PubChem ID: 165614752
• Update Time: 2025-06-08

(2S)-1-(4-ethylcyclohexyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(4-ethylcyclohexyl)propan-2-amine
• EN300-1811539
• 2227841-41-8

• Inchi： 1S/C11H23N/c1-3-10-4-6-11(7-5-10)8-9(2)12/h9-11H,3-8,12H2,1-2H3/t9-,10?,11?/m0/s1
• InChI Key： NIKFVRJNCDTQMW-WHXUTIOJSA-N
• SMILES： N[C@@H](C)CC1CCC(CC)CC1

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-1-(4-ethylcyclohexyl)propan-2-amine

Introduction to (2S)-1-(4-ethylcyclohexyl)propan-2-amine (CAS No. 2227841-41-8)

(2S)-1-(4-ethylcyclohexyl)propan-2-amine, also known by its CAS number 2227841-41-8, is a chiral amine compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexyl ring substituted with an ethyl group and a chiral center at the propan-2-amine moiety. These characteristics make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The synthesis of (2S)-1-(4-ethycyclohexyl)propan-2-amine typically involves multi-step processes, including asymmetric synthesis techniques to ensure the desired enantiomeric purity. Recent advancements in catalytic asymmetric synthesis have significantly improved the efficiency and yield of this compound, making it more accessible for large-scale production and further research.

In terms of its physical and chemical properties, (2S)-1-(4-ethylcyclohexyl)propan-2-amine is a colorless liquid with a characteristic amine odor. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The compound exhibits moderate stability under standard laboratory conditions but may require careful handling to avoid degradation or contamination.

The biological activity of (2S)-1-(4-ethylcyclohexyl)propan-2-amine has been the subject of numerous studies. Research has shown that this compound possesses potent pharmacological properties, including anti-inflammatory and analgesic effects. These properties are attributed to its ability to modulate specific receptors and signaling pathways in biological systems. For instance, it has been reported to interact with G-protein coupled receptors (GPCRs), which are key targets for many therapeutic interventions.

One of the most promising applications of (2S)-1-(4-ethylcyclohexyl)propan-2-amine is in the treatment of chronic pain conditions. Preclinical studies have demonstrated its efficacy in reducing pain sensitivity in animal models, suggesting its potential as a novel analgesic agent. Additionally, ongoing clinical trials are evaluating its safety and efficacy in human subjects, with preliminary results showing promising outcomes.

Beyond pain management, (2S)-1-(4-ethylcyclohexyl)propan-2-amine has also shown potential in the treatment of inflammatory diseases. In vitro studies have revealed its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a potential candidate for the development of anti-inflammatory drugs for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The structural versatility of (2S)-1-(4-ethylcyclohexyl)propan-2-amine also allows for further modifications to enhance its pharmacological properties. For example, researchers have explored the introduction of additional functional groups or modifications to the cyclohexyl ring to improve its bioavailability and reduce potential side effects. These efforts have led to the development of several analogs with enhanced therapeutic profiles.

In addition to its therapeutic applications, (2S)-1-(4-ethylcyclohexyl)propan-2-amine has also found use as a building block in organic synthesis. Its unique structure makes it a valuable intermediate for the synthesis of more complex molecules, including natural products and pharmaceuticals. This versatility has contributed to its importance in both academic research and industrial settings.

The environmental impact of (2S)-1-(4-ethylcyclohexyl)propan-2-amine is another area of interest. While it is not classified as a hazardous substance, proper disposal methods should be followed to minimize any potential environmental impact. Researchers are also exploring green chemistry approaches to synthesize this compound using more sustainable methods.

In conclusion, (2S)-1-(4-ethylcyclohexyl)propan-2-amine (CAS No. 2227841-41-8) is a multifaceted compound with significant potential in various fields of chemistry and medicine. Its unique structural features, combined with its promising biological activities, make it an exciting candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play an important role in advancing therapeutic options for various medical conditions.